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Compound of Interest

Compound Name: C8E5
CAS No.: 19327-40-3
Cat. No.: B101467
Get Quote
. J

Pentaethylene glycol monooctyl ether, or C8ES, is a non-ionic surfactant widely used for its
emulsifying and detergent properties. Before we can devise a disposal strategy, we must first
understand its fundamental characteristics and associated hazards. While C8ES5 itself is not
classified under the most severe hazard categories, its properties necessitate careful handling,
particularly in its concentrated form and in the context of waste streams.

Safety Data Sheets (SDS) for C8E5 and structurally similar glycol ethers consistently highlight
several key hazards.[1] A related compound, Pentaethylene glycol monobutyl ether, is listed as
harmful if swallowed, causing skin and serious eye irritation, and potentially causing respiratory
irritation.[1] This profile demands that C8ES5 is never treated as a benign substance.
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Property Identifier

Chemical Name Pentaethylene glycol monooctyl ether
Synonyms C8ES5, Octyl pentaethylene glycol ether
CAS Number 19327-40-3[2]

Molecular Formula CH3(CHz2)7(OCH2CH2)sOH[2]
Description Non-ionic surfactant[2]

Causes skin irritation, Causes serious eye
Primary Hazards irritation.[1][3][4] May be harmful if swallowed or
inhaled.[1][5]

The Regulatory Imperative: Why Drain Disposal Is
Not an Option

The disposal of all laboratory chemicals in the United States is governed by the Environmental
Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[6][7]
This regulation establishes a "cradle-to-grave" framework, meaning the responsibility for
chemical waste lies with the generator—from its creation to its final, safe disposal.[6]

While some dilute, non-toxic aqueous solutions may be permissible for drain disposal under
strict local and institutional guidelines, surfactants like C8E5 present a specific challenge.[8]

e Impact on Wastewater Treatment: Non-ionic surfactants can interfere with the biological
processes at municipal wastewater treatment plants, reducing their efficiency.[9]

o Regulatory Prohibition: Guidelines from multiple environmental health and safety bodies
explicitly state that acids or bases containing surfactants should not be neutralized for drain
disposal, indicating that the presence of the surfactant itself makes the mixture unsuitable for
the sanitary sewer.[10]

Therefore, the foundational principle for C8ES5 disposal is: Do not dispose of C8ES5 or its
solutions down the drain. All C8E5 waste must be collected and managed as chemical waste.
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Pre-Disposal Safety: Personal Protective Equipment
(PPE)

Before handling C8ES5 for any purpose, including disposal, the appropriate PPE must be worn
to mitigate the risks of exposure.

Required Personal
Task Protective Equipment Rationale
(PPE)

_ Nitrile gloves, Chemical safety Protects against skin contact
Handling Concentrated C8E5 ] L
goggles, Lab coat and serious eye irritation.[1][3]

o _ Prevents exposure from
_ _ Nitrile gloves, Chemical safety ]
Preparing Waste Containers splashes or residual
goggles, Lab coat o
contamination.

Nitrile gloves, Chemical safety Provides enhanced protection
Cleaning C8ES5 Spills goggles, Protective clothing, against splashes and aerosol

Face shield (for larger spills) generation during cleanup.[1]

Work should always be conducted in a well-ventilated area.[3][11]

Step-by-Step Disposal Protocol for C8E5 Waste

This protocol provides a systematic approach to ensure C8E5 waste is handled safely and in
compliance with regulations.

Step 1: Waste Characterization and Segregation

The first and most critical step is to characterize the waste stream. Is it pure, unused C8E5? A
dilute aqueous solution? Or is it mixed with other solvents, acids, or reagents?

o Action: At the point of generation, dedicate a specific waste container solely for C8E5 waste.
Avoid mixing it with other waste streams (e.g., halogenated solvents, strong acids) unless
explicitly permitted by your institution's waste management plan. Incompatible materials,
such as strong oxidizing agents, must be kept separate to prevent hazardous reactions.[10]
[11]
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Step 2: Container Selection and Labeling

Proper containment and communication are paramount for safety.

e Action: Select a chemically compatible container, typically a high-density polyethylene
(HDPE) or glass bottle with a secure, screw-top cap.[12] The container must be clearly and
accurately labeled. Per EPA and OSHA requirements, the label must include:[13][14]

o The words "Hazardous Waste".
o The full chemical name: "Pentaethylene Glycol Monooctyl Ether (C8E5) Waste".

o A clear indication of the hazards (e.g., "lrritant"). This can be done with pictograms or text.

Step 3: Accumulation in a Satellite Accumulation Area
(SAA)

The EPA allows for the temporary storage of hazardous waste in designated areas at or near
the point of generation, known as Satellite Accumulation Areas (SAAs).[10][13][14]

o Action: Keep the sealed and labeled C8E5 waste container in your designated laboratory
SAA. This area must be under the control of laboratory personnel. The container must
remain closed at all times except when adding waste.[10]

Step 4: Arranging for Final Disposal

Laboratory personnel are not responsible for the transport or final treatment of hazardous
waste. This must be handled by trained professionals.

« Action: Once the waste container is full, or as per your institution's policy, contact your
Environmental Health & Safety (EHS) department or the designated chemical waste
coordinator. They will arrange for the pickup, consolidation, and transfer of the waste to a
licensed disposal facility. The most common final disposal method for this type of organic
waste is incineration.[15]

Diagrammatic Workflows
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To provide at-a-glance procedural clarity, the following diagrams illustrate the core decision-
making and response processes for C8E5 waste.
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Caption: C8E5 Waste Disposal Decision Tree.
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Caption: Small C8E5 Spill Response Workflow.

Emergency Procedures: Spills and Exposures

Accidents require a swift and correct response to minimize harm.

o Spills: For small, manageable spills, follow the workflow outlined above. Evacuate personnel,
ensure adequate ventilation, and wear appropriate PPE.[1] Contain the spill with an inert
absorbent material like sand or vermiculite. Do not use combustible materials like paper
towels to absorb large quantities. Place the absorbed material into a sealed container and
label it as hazardous waste for disposal. Prevent any spilled material from entering drains or
waterways.

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[1][5]

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.[5]

« Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical
attention.[1][5]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Call a poison control center or doctor immediately for treatment advice.[5][4]

By adhering to these technically sound and regulation-grounded procedures, you ensure the
safety of your personnel, the integrity of your facility, and the protection of our shared
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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